Cas no 750586-55-1 (tert-butyl 5-acetylthiophen-2-ylcarbamate)

• Product Name: tert-butyl 5-acetylthiophen-2-ylcarbamate
• CAS No: 750586-55-1
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 2110653
• PubChem ID: 21585766
• Update Time: 2025-04-21

tert-butyl 5-acetylthiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-acetylthiophen-2-ylcarbamate
• SCHEMBL13983816
• 750586-55-1
• tert-Butyl (5-acetylthiophen-2-yl)carbamate
• DA-41446
• InChI=1/C11H15NO3S/c1-7(13)8-5-6-9(16-8)12-10(14)15-11(2,3)4/h5-6H,1-4H3,(H,12,14)
• JZEAGNJNGJWVOA-UHFFFAOYSA-

• Inchi： 1S/C11H15NO3S/c1-7(13)8-5-6-9(16-8)12-10(14)15-11(2,3)4/h5-6H,1-4H3,(H,12,14)
• InChI Key： JZEAGNJNGJWVOA-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.07726451Da
• Monoisotopic Mass: 241.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones